Cas no 118468-97-6 (1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)-)
118468-97-6 structure
Product Name:1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)-
CAS No:118468-97-6
MF:C10H10N2O2
MW:190.198602199554
CID:132946
PubChem ID:15072053
Update Time:2025-04-19
1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)-
- 1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)-(9CI)
- Methoxymethyl-1H-benzimidazole-2-carbaldehyde
- GAPUHCWBTLOKHN-UHFFFAOYSA-N
- 1-(Methoxymethyl)-1H-benzo[d]imidazole-2-carbaldehyde, AldrichCPR
- 118468-97-6
- 1-(methoxymethyl)-1H-benzo[d]imidazole-2-carbaldehyde
- SCHEMBL4921054
- 1-(methoxymethyl)benzimidazole-2-carbaldehyde
- DB-102808
-
- Inchi: 1S/C10H10N2O2/c1-14-7-12-9-5-3-2-4-8(9)11-10(12)6-13/h2-6H,7H2,1H3
- InChI Key: GAPUHCWBTLOKHN-UHFFFAOYSA-N
- SMILES: O(C)CN1C(C=O)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 190.0743
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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